![molecular formula C19H12N2O2 B1365795 5,11-Dihydroindolo[3,2-b]carbazole-6-carboxylic acid CAS No. 744207-11-2](/img/structure/B1365795.png)
5,11-Dihydroindolo[3,2-b]carbazole-6-carboxylic acid
Overview
Description
5,11-Dihydroindolo[3,2-b]carbazole-6-carboxylic acid (DICC) is a heterocyclic compound belonging to the indole family. It is a naturally occurring compound found in various plants and fungi, and has been studied for its potential applications in various scientific fields. DICC has been found to have multiple biochemical and physiological effects, and has been used in many laboratory experiments.
Scientific Research Applications
Metal-Organic Frameworks (MOFs) Fabrication
The compound has been used in the synthesis of dicarboxylate acid for MOFs fabrication via in-situ oxidative dehydrogenation. This process is crucial for creating frameworks with specific pore sizes and shapes, which have applications in gas storage, separation, and catalysis .
Optoelectronic Materials
It serves as an important intermediate in the synthesis of materials for thermally activated delayed fluorescence (TADF) organic light-emitting diode (OLED) devices. These materials are used in the body and emission layers of OLEDs, which are critical components in modern display and lighting technologies .
Pharmaceutical Intermediates
The compound is utilized as a pharmaceutical intermediate in the synthesis of anticancer drugs. Its role in drug development is vital due to its potential therapeutic properties against various forms of cancer .
Organic Semiconductor Building Blocks
It is listed as a building block for organic semiconductors. These semiconductors are used in a wide range of electronic devices, including transistors, solar cells, and sensors, due to their flexibility and tunable electronic properties .
Chromogenic Sensing
Derivatives of this compound have been synthesized for chromogenic sensing applications. These materials change color in response to specific stimuli, making them useful for sensors that detect environmental changes or chemical presence .
Blue Light Emission
Non-conjugated homopolymers containing derivatives of this compound exhibit blue light emission. Such materials are significant for developing new types of light-emitting devices with potential applications in display technologies .
Mechanism of Action
Target of Action
Related compounds such as 5,11-dihydroindolo[3,2-b]carbazoles have been reported to be efficient ligands for the tcdd (ah) receptor .
Mode of Action
It’s known that the compound exhibits a blue shift in emission spectra after the introduction of nonconjugated diphenyl sulfone as the electron-deficient unit . This suggests that the compound may interact with its targets through electron transfer mechanisms.
Biochemical Pathways
Related indolocarbazoles have been reported to exhibit a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
The compound is known to have a molecular weight of 25631 , which may influence its absorption, distribution, metabolism, and excretion (ADME)
Result of Action
Related compounds have been reported to exhibit blue light emission , suggesting that they may have applications in organic electronics .
Action Environment
The action of 5,11-Dihydroindolo[3,2-b]carbazole-6-carboxylic acid can be influenced by environmental factors. For instance, the compound is recommended to be stored in a cool, dark place , suggesting that light and temperature may affect its stability and efficacy. Furthermore, the compound’s solubility and thermal stability may also influence its action .
properties
IUPAC Name |
5,11-dihydroindolo[3,2-b]carbazole-12-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12N2O2/c22-19(23)17-16-11-6-2-4-8-14(11)20-15(16)9-12-10-5-1-3-7-13(10)21-18(12)17/h1-9,20-21H,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCYJXEOHLAEURY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC4=C(C5=CC=CC=C5N4)C(=C3N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30460310 |
Source
|
| Record name | 5,11-Dihydroindolo[3,2-b]carbazole-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30460310 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
744207-11-2 |
Source
|
| Record name | 5,11-Dihydroindolo[3,2-b]carbazole-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30460310 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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